Cas no 1804110-78-8 (2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid)

• Product Name: 2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid
• CAS No: 1804110-78-8
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4823995
• Update Time: 2025-06-08

2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-9-13-4-2-1-3(7(11)12)5(8(15)16)6(4)14-9/h1-2,7H,(H,13,14)(H,15,16)
• InChI Key： IGYSBIDTOUELRJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C(=O)O)=C(C(F)F)C=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid

Comprehensive Overview of 2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid (CAS No. 1804110-78-8)

2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid (CAS No. 1804110-78-8) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the carboxylic acid moiety, make it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated benzimidazoles stems from their enhanced metabolic stability and bioavailability, which are pivotal in modern medicinal chemistry. Researchers frequently explore this compound for its potential in designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. Its CAS number 1804110-78-8 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies.

From a synthetic perspective, 2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid is synthesized via multi-step organic reactions, including halogenation and fluoromethylation. Its electron-withdrawing groups influence reactivity, enabling selective modifications—a topic frequently discussed in organic synthesis forums. The compound’s X-ray crystallography data and NMR spectra are well-documented, aiding in purity validation and structural elucidation.

In agrochemical applications, derivatives of this compound are investigated for their plant growth regulation properties. The difluoromethyl group’s role in enhancing pesticidal activity is a hot topic, coinciding with the demand for eco-friendly crop protection solutions. Searches for "benzimidazole-based agrochemicals" or "fluorine in pesticide design" often highlight its utility.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s logP and water solubility data are crucial for assessing environmental impact, a frequent query among green chemistry enthusiasts.

In summary, 2-Bromo-6-difluoromethyl-1H-benzimidazole-7-carboxylic acid (CAS No. 1804110-78-8) exemplifies innovation in heterocyclic chemistry. Its dual applicability in pharmaceuticals and agrochemicals, coupled with its structural uniqueness, ensures its prominence in research pipelines and industrial applications alike.